Aqueous Solubility vs. Combretastatin A4
Fosbretabulin disodium (CA4P) exhibits aqueous solubility of 28 mg/mL (63.59 mM) at 25°C, enabling direct dissolution in water or saline for intravenous administration without organic co-solvents . In contrast, the parent compound combretastatin A4 (CA4) is classified as water-insoluble, requiring DMSO (63 mg/mL) or warmed ethanol (34 mg/mL) for dissolution . This difference is not incremental — it represents the critical enabling step that allowed CA4P to enter clinical development while CA4 remained confined to preclinical investigation despite equipotent tubulin binding.
Enables aqueous IV formulation without organic co-solvents; a critical enabling factor for in vivo vascular studies.
Solubility data per vendor specifications; direct comparison supports procurement rationale.
| Evidence Dimension | Aqueous solubility at 25°C |
|---|---|
| Target Compound Data | Fosbretabulin disodium (CA4P): 28 mg/mL (63.59 mM) in water |
| Comparator Or Baseline | Combretastatin A4 (CA4): Water insoluble; soluble only in DMSO (63 mg/mL) or warmed ethanol (34 mg/mL) |
| Quantified Difference | Qualitative — CA4P is freely water-soluble for direct IV formulation; CA4 is insoluble in water and requires organic co-solvents |
| Conditions | In vitro solubility determination at 25°C per vendor technical specifications (Selleck Chemicals, Adooq) |
Why This Matters
For procurement decisions, water solubility determines whether a compound can be used in standard IV administration protocols without formulation additives that may confound experimental results or introduce toxicity.
